Cas no 1797603-62-3 (N-(2-{[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)-2,3-dihydro-1-benzofuran-5-sulfonamide)

N-(2-{[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)-2,3-dihydro-1-benzofuran-5-sulfonamide is a structurally complex sulfonamide derivative featuring a furan-oxadiazole hybrid scaffold. This compound exhibits potential as a versatile intermediate in medicinal chemistry, particularly in the development of bioactive molecules targeting enzyme inhibition or receptor modulation. Its unique molecular architecture, combining a benzofuran sulfonamide core with a furan-substituted oxadiazole moiety, may confer enhanced binding affinity and selectivity in pharmacological applications. The presence of multiple heterocyclic systems suggests utility in drug discovery, where such frameworks are often explored for their metabolic stability and diverse interactions with biological targets. The compound's synthetic accessibility further supports its value in lead optimization studies.
N-(2-{[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)-2,3-dihydro-1-benzofuran-5-sulfonamide structure
1797603-62-3 structure
Product Name:N-(2-{[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)-2,3-dihydro-1-benzofuran-5-sulfonamide
CAS No:1797603-62-3
MF:C21H17N3O5S
MW:423.441783666611
CID:5373123
Update Time:2025-05-25

N-(2-{[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)-2,3-dihydro-1-benzofuran-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • N-[2-[[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]methyl]phenyl]-2,3-dihydro-1-benzofuran-5-sulfonamide
    • 5-Benzofuransulfonamide, N-[2-[[3-(2-furanyl)-1,2,4-oxadiazol-5-yl]methyl]phenyl]-2,3-dihydro-
    • N-(2-{[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)-2,3-dihydro-1-benzofuran-5-sulfonamide
    • Inchi: 1S/C21H17N3O5S/c25-30(26,16-7-8-18-15(12-16)9-11-28-18)24-17-5-2-1-4-14(17)13-20-22-21(23-29-20)19-6-3-10-27-19/h1-8,10,12,24H,9,11,13H2
    • InChI Key: CCYFXYMCKWATKN-UHFFFAOYSA-N
    • SMILES: O1C2=CC=C(S(NC3=CC=CC=C3CC3ON=C(C4=CC=CO4)N=3)(=O)=O)C=C2CC1

N-(2-{[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)-2,3-dihydro-1-benzofuran-5-sulfonamide Pricemore >>

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Additional information on N-(2-{[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)-2,3-dihydro-1-benzofuran-5-sulfonamide

Comprehensive Analysis of N-(2-{[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)-2,3-dihydro-1-benzofuran-5-sulfonamide (CAS 1797603-62-3)

In the realm of pharmaceutical and organic chemistry, N-(2-{[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)-2,3-dihydro-1-benzofuran-5-sulfonamide (CAS 1797603-62-3) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its furan-oxadiazole hybrid scaffold, exemplifies the growing trend of heterocyclic compounds in drug discovery. Researchers are increasingly focusing on such molecules for their bioactive properties, particularly in targeting enzymes and receptors involved in inflammatory and metabolic pathways.

The molecular architecture of CAS 1797603-62-3 combines a benzofuran sulfonamide moiety with a furan-oxadiazole linker, which enhances its binding affinity to biological targets. Recent studies highlight its potential as a small-molecule modulator in therapeutic areas such as oncology and neurology. For instance, the sulfonamide group is known for its role in inhibiting carbonic anhydrases, while the oxadiazole ring contributes to improved metabolic stability—a critical factor in drug development.

From a synthetic perspective, the preparation of N-(2-{[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)-2,3-dihydro-1-benzofuran-5-sulfonamide involves multi-step organic transformations, including cyclization and sulfonylation reactions. These processes are optimized for yield and purity, addressing the demand for scalable synthesis in pharmaceutical R&D. The compound’s logP and solubility profiles further underscore its suitability for preclinical evaluation, aligning with industry standards for lead optimization.

In the context of current research trends, CAS 1797603-62-3 is frequently discussed alongside keywords like "heterocyclic drug candidates", "structure-activity relationship (SAR)", and "furan derivatives in medicine". These topics dominate academic and industrial discourse, reflecting the compound’s relevance in addressing unmet medical needs. Additionally, its molecular docking potential with proteins like COX-2 or PPARγ has spurred interest in computational chemistry circles.

Beyond its biochemical applications, N-(2-{[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)-2,3-dihydro-1-benzofuran-5-sulfonamide is also a subject of patent analyses and intellectual property reviews. Companies exploring furan-based therapeutics often cite this compound as a reference for novel pharmacophores. Its toxicity and ADME (Absorption, Distribution, Metabolism, Excretion) properties are under rigorous investigation to ensure compliance with regulatory guidelines.

As the scientific community continues to explore CAS 1797603-62-3, its integration into high-throughput screening libraries and combinatorial chemistry platforms is anticipated. The compound’s versatility makes it a promising candidate for personalized medicine initiatives, particularly in diseases with complex etiologies. Future studies may focus on its synergistic effects with existing therapeutics or its role in epigenetic modulation.

In summary, N-(2-{[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)-2,3-dihydro-1-benzofuran-5-sulfonamide represents a compelling case study in modern medicinal chemistry. Its multifunctional design, coupled with emerging data on its biological efficacy, positions it as a molecule of interest for both academic and industrial researchers. With ongoing advancements in cheminformatics and AI-driven drug discovery, the compound’s full potential is yet to be unlocked.

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